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Compound of Interest

Compound Name: 4-Isobutoxybenzoic acid

Cat. No.: B1348398 Get Quote

For laboratory personnel engaged in research, scientific analysis, and drug development, the

safe handling and disposal of chemical reagents are paramount. This document provides

essential, immediate safety and logistical information for the proper disposal of 4-
Isobutoxybenzoic acid (also known as 4-Isobutylbenzoic acid), ensuring operational safety

and regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Isobutoxybenzoic acid (CAS: 38861-88-0) is

presented below.

Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

Appearance White crystalline solid

Melting Point 105-107°C

Solubility
Slightly soluble in water; soluble in organic

solvents like ethanol, methanol, and acetone.[1]
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Isobutoxybenzoic acid is classified as follows:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[2]

Hazardous to the aquatic environment, long-term hazard (Category 3): Harmful to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE):

To ensure personal safety when handling 4-Isobutoxybenzoic acid, the following PPE is

mandatory:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or protective clothing. In case of potential for

significant exposure, chemical-resistant boots may be necessary.[3]

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood, to

avoid dust inhalation.[3]

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is crucial for the safe and compliant disposal of 4-
Isobutoxybenzoic acid.

Waste Identification and Segregation:

All waste containing 4-Isobutoxybenzoic acid, including contaminated consumables

(e.g., weighing paper, gloves, wipes), must be treated as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Containerization:
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Use a designated, leak-proof, and clearly labeled waste container. The container must be

compatible with acidic solids.

The label should prominently display the full chemical name ("4-Isobutoxybenzoic acid"

or "4-Isobutylbenzoic acid"), the CAS number (38861-88-0), and the relevant hazard

pictograms (e.g., exclamation mark for acute toxicity).

Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.

This storage area should be away from incompatible materials, such as strong oxidizing

agents.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.[2]

Provide the waste disposal company with a complete and accurate description of the

waste, including its composition and hazards.

All disposal activities must be conducted in strict accordance with local, state, and federal

regulations.[4]

Spill Response Protocol
In the event of a spill, follow these steps to mitigate exposure and ensure proper cleanup.

Immediate Actions:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

If a significant amount of dust is generated, wear appropriate respiratory protection.
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Containment and Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation.[3]

Place the collected material into a designated and labeled hazardous waste container.[3]

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.

Reporting:

Report the spill to your laboratory supervisor and the institutional EHS office, following

your organization's established procedures.

Visual Guides
To further clarify the procedural workflows, the following diagrams are provided.
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Spill Response Workflow for 4-Isobutoxybenzoic Acid

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill

Clean Up Spill Material

Package Waste

Decontaminate Area

Report Spill

Click to download full resolution via product page

Caption: A workflow for responding to a spill of 4-Isobutoxybenzoic acid.
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Disposal Decision Process for 4-Isobutoxybenzoic Acid
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Caption: A decision-making process for the disposal of 4-Isobutoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348398#4-isobutoxybenzoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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